Cas no 1368366-19-1 (2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile)

• Product Name: 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile
• CAS No: 1368366-19-1
• MF: C₁₄H₁₃FN₂
• MW: 228.264826536179
• CID: 4821924
• Update Time: 2025-06-11

2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(TERT-BUTYL)-6-FLUOROQUINOLINE-4-CARBONITRILE
• 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile

• Inchi： 1S/C14H13FN2/c1-14(2,3)13-6-9(8-16)11-7-10(15)4-5-12(11)17-13/h4-7H,1-3H3
• InChI Key： YKTXHQXZAIVSBM-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C#N)=CC(C(C)(C)C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 3.7
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile

Introduction to 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile (CAS No. 1368366-19-1)

2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile (CAS No. 1368366-19-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile, particularly the presence of a fluoro substituent and a nitrile group, contribute to its unique chemical properties and potential applications in drug discovery.

The tert-butyl group at the 2-position enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. This modification is particularly valuable in the design of small-molecule drugs, where optimal pharmacokinetic profiles are essential for therapeutic efficacy. The fluoroquinoline core is well-documented for its antimicrobial properties, while the 4-carbonitrile moiety introduces additional electronic and steric effects that can fine-tune the compound's interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding modes of 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile with various biological targets. Studies have indicated that this compound exhibits promising binding affinity to certain enzymes and receptors involved in cancer progression and inflammation. The fluoro substituent, in particular, has been shown to modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions.

In the realm of oncology research, quinoline derivatives have been extensively studied for their potential as anticancer agents. The structural analogs of 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile have demonstrated inhibitory effects on kinases and other enzymes that are aberrantly expressed in tumor cells. Preliminary in vitro studies have suggested that this compound may disrupt signaling pathways such as MAPK and PI3K/Akt, which are crucial for cell proliferation and survival. These findings align with the growing interest in targeting multiple pathways simultaneously to overcome drug resistance.

The nitrile group in 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile also plays a critical role in its reactivity and bioavailability. Nitriles are known to undergo various transformations under physiological conditions, including hydrolysis to carboxylic acids or reduction to amides. These reactions can be leveraged to develop prodrugs or bioconjugates that enhance therapeutic delivery and specificity. Additionally, the nitrile functionality can serve as a handle for further chemical modifications, allowing researchers to explore novel derivatives with tailored biological activities.

From a synthetic chemistry perspective, 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile represents an interesting challenge due to its complex structure. The synthesis involves multi-step reactions, including fluorination, tert-butylation, and cyanation, each requiring precise control over reaction conditions to ensure high yield and purity. Recent methodological developments in fluorine chemistry have enabled more efficient routes to fluoroquinolines, making compounds like this more accessible for large-scale production.

The pharmacokinetic properties of 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile are also under investigation to optimize its therapeutic index. Factors such as solubility, metabolic stability, and distribution within biological systems must be carefully evaluated to ensure efficacy and minimize side effects. Advances in biopharmaceutical profiling techniques have facilitated the assessment of these parameters, providing valuable insights into drug optimization strategies.

In conclusion, 2-(Tert-butyl)-6-fluoroquinoline-4-carbonitrile (CAS No. 1368366-19-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features enable interactions with multiple biological targets, making it a valuable scaffold for drug development. Ongoing studies continue to uncover new applications for this molecule, reinforcing its importance in advancing therapeutic interventions across various diseases.